Cas no 2649060-51-3 (3-(1-isocyanatoethyl)-4-methylpyridine)

• Product Name: 3-(1-isocyanatoethyl)-4-methylpyridine
• CAS No: 2649060-51-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 6308447
• PubChem ID: 165858673
• Update Time: 2025-06-25

3-(1-isocyanatoethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatoethyl)-4-methylpyridine
• 2649060-51-3
• EN300-1997861

• Inchi： 1S/C9H10N2O/c1-7-3-4-10-5-9(7)8(2)11-6-12/h3-5,8H,1-2H3
• InChI Key： IXMMUFASFMKXKM-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=NC=CC=1C

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.3Ų

Additional information on 3-(1-isocyanatoethyl)-4-methylpyridine

Professional Introduction to 3-(1-Isocyanatoethyl)-4-methylpyridine (CAS No. 2649060-51-3)

3-(1-Isocyanatoethyl)-4-methylpyridine, with the chemical formula C₁₀H₁₃N₂O, is a versatile intermediate in the field of organic synthesis and pharmaceutical development. This compound, identified by its CAS number CAS No. 2649060-51-3, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry.

The compound features a pyridine core substituted with an isocyanate group at the 1-position and a methyl group at the 4-position. The presence of the isocyanate functional group makes it a valuable building block for the synthesis of various heterocyclic compounds, including ureas and carbamates. These derivatives are of particular interest in drug discovery, where they serve as key intermediates in the development of bioactive molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of pyridine derivatives. The isocyanatoethyl moiety in 3-(1-Isocyanatoethyl)-4-methylpyridine allows for facile introduction of additional functional groups, enabling the design of novel compounds with tailored biological activities. For instance, researchers have utilized this compound to synthesize inhibitors targeting various enzymes involved in metabolic pathways and signal transduction processes.

One notable application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling, and their dysregulation is associated with numerous diseases, including cancer. By modifying the structure of 3-(1-Isocyanatoethyl)-4-methylpyridine, scientists have been able to create potent inhibitors that selectively target specific kinases, thereby offering new therapeutic strategies.

The synthesis of 3-(1-Isocyanatoethyl)-4-methylpyridine typically involves the reaction of 4-methylpyridine with phosgene or its equivalents under controlled conditions. However, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes. For example, catalytic methods using transition metal complexes have been explored as alternatives to traditional phosgene-based approaches, reducing hazardous waste and improving overall efficiency.

The compound's reactivity also makes it a valuable tool in material science. Researchers have investigated its use in polymer chemistry, where it serves as a crosslinking agent for the formation of polyurethane networks. These polymers exhibit unique properties such as high thermal stability and mechanical strength, making them suitable for applications in coatings, adhesives, and composite materials.

In addition to its synthetic utility, 3-(1-Isocyanatoethyl)-4-methylpyridine has been studied for its potential role in medicinal applications beyond kinase inhibition. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial and anti-inflammatory properties. The pyridine ring is known to interact with biological targets such as bacterial enzymes and inflammatory cytokines, providing a foundation for further exploration.

The development of novel pharmaceuticals often relies on innovative synthetic methodologies. The versatility of 3-(1-Isocyanatoethyl)-4-methylpyridine as an intermediate has facilitated the creation of complex molecular architectures. By leveraging its reactive sites, chemists can construct intricate scaffolds that mimic natural products or designed molecules with enhanced pharmacological profiles.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications in drug discovery and material science. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its potential uses. As synthetic techniques continue to evolve, the accessibility and utility of CAS No. 2649060-51-3 are likely to increase, further solidifying its importance in the chemical community.

In conclusion, 3-(1-Isocyanatoethyl)-4-methylpyridine represents a significant advancement in organic synthesis and pharmaceutical development. Its unique structural features and reactivity make it a valuable tool for creating novel bioactive molecules and advanced materials. As research progresses, this compound is poised to play an increasingly important role in addressing global challenges in medicine and technology.